Cas no 10317-05-2 (3,6-Dimethylocta-2,6-diene-4,5-diol)

• Product Name: 3,6-Dimethylocta-2,6-diene-4,5-diol
• CAS No: 10317-05-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2657005
• PubChem ID: 535030
• Update Time: 2024-02-27

3,6-Dimethylocta-2,6-diene-4,5-diol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2,6-octadiene-4,5-diol
• 3,6-dimethylocta-2,6-diene-4,5-diol
• AGN-PC-0JSI4B
• 3,6-Dimethylocta-2,6-diene-4,5-diol

• Inchi： 1S/C10H18O2/c1-5-7(3)9(11)10(12)8(4)6-2/h5-6,9-12H,1-4H3
• InChI Key： HWHGYTZXQDWYMB-UHFFFAOYSA-N
• SMILES： OC(C(=CC)C)C(C(=CC)C)O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 40.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols